Cas no 93-00-5 (6-Amino-2-naphthalenesulfonic Acid)

• Product Name: 6-Amino-2-naphthalenesulfonic Acid
• CAS No: 93-00-5
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00035736
• CID: 34678
• PubChem ID: 7116
• Update Time: 2025-10-31

6-Amino-2-naphthalenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminonaphthalene-2-sulfonic acid
• Bronner acid
• 6-Amino-2-Naphthalenesulfonic Acid
• 2-naphthalamine-6-sulphonic acid
• BRONNERS ACID
• 6-Amino-2-naphtalenesulfonic acid
• 2-Naphthylamine-6-sulfonic acid
• 6-Amino-2-naphthalenesulfonic Acid Monohydrate
• Bronner`s acid
• Bronner's Acid Monohydrate
• 2-Naphthylamine-6-sulfonic Acid Monohydrate
• 6-Aminonaphthalene-2-sulphonic acid
• 6-Amino-2-naphthalenesulfonic acid (ACI)
• 2-Amino-6-naphthalenesulfonic acid
• 2-Amino-6-naphthylsulfonic acid
• 2-Amino-6-sulfonaphthalene
• 2-Naphthylamino-6-sulfonic acid
• 6-Naphthylamine-2-sulfonic acid
• 6-Sulfo-2-naphthylamine
• Amino-Schaeffer acid
• Broenner's acid
• Bronner's acid
• NSC 31511
• NSC 4985
• Phenamine Fast Scarlet 4BGP
• Pontamine Fast Scarlet 4BA
• DTXSID4044743
• (6Or7)-aminonaphthalene-2-sulphonic acid
• W-100263
• 2-Naphthylamine-6-sulfonic acid Bronner`s acid
• 52365-47-6
• AS-10357
• Q15726102
• Broenner-Saeure
• 6-Amino-2-naphthalene sulfonic acid
• 93-00-5
• CAS-93-00-5
• DTXCID2024743
• 6-Amino-2-naphthalenesulfonicacid
• NSC31511
• EN300-1666592
• 2-Aminonaphthalene 6-sulfonate
• CHEBI:20700
• 2-amino-naphthalene-6-sulfonic acid
• 2-Aminonaphthalene-6-sulfonic acid
• CS-W013092
• 2-Naphthalenesulfonic acid, 6-amino-
• NSC-31511
• 6-amino-2-naphthalenesulphonic acid
• A0348
• SCHEMBL158630
• UNII-8K80BTS68A
• EINECS 257-879-0
• 2-Naphehylamine-6-sulfonic acid
• 6-amino-2-naphthalene-sulphonic acid
• 6-Naphthylamine-2-sulphonic acid
• 1,6-Clev's acid
• NSC4985
• NCGC00256114-01
• NSC-4985
• 8K80BTS68A
• AKOS015894377
• Tox21_301505
• AC-10133
• 2-Aminonaphthalene-6-sulfonate
• EINECS 202-208-9
• 2-Aminonaphthalene-6-sulphonic acid
• MFCD00035736
• DB-057356
• NS00022882
• 6-Amino-2-napthalenesulfonic acid
• H11304
• CHEMBL3187325
• 6-Amino-2-naphthalenesulfonic Acid

• MDL： MFCD00035736
• Inchi： 1S/C10H9NO3S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1-6H,11H2,(H,12,13,14)
• InChI Key： SEMRCUIXRUXGJX-UHFFFAOYSA-N
• SMILES： O=S(C1C=C2C(C=C(C=C2)N)=CC=1)(O)=O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: Colorless needle like crystals.
• Density: 1.3588 (rough estimate)
• Boiling Point: 500℃
• Flash Point: 90
• Refractive Index: 1.6500 (estimate)
• PSA: 88.77000
• LogP: 3.33070
• Solubility: When dissolved in 7790 parts of cold water and 630 parts of boiling water at 20 ℃, its aqueous solution (or sodium salt) shows blue fluorescence
• Sensitiveness: Sensitive to light

6-Amino-2-naphthalenesulfonic Acid Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Additional information on 6-Amino-2-naphthalenesulfonic Acid

Introduction to 6-Amino-2-naphthalenesulfonic Acid (CAS No. 93-00-5)

6-Amino-2-naphthalenesulfonic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 93-00-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic sulfonamide derivative has garnered considerable attention due to its versatile applications in medicinal chemistry, material science, and industrial processes. The unique structural properties of this compound, characterized by a naphthalene core substituted with both an amino group and a sulfonic acid group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s molecular structure consists of a benzene-like naphthalene ring system, which is functionalized at the 6-position with an amino group (-NH₂) and at the 2-position with a sulfonic acid group (-SO₃H). This dual substitution imparts distinct chemical reactivity, enabling its use in diverse synthetic pathways. The sulfonic acid moiety enhances water solubility, while the amino group provides opportunities for further derivatization, including formation of salts, esters, and amides. These properties have made 6-Amino-2-naphthalenesulfonic Acid a preferred building block in the development of pharmaceuticals and specialty chemicals.

In recent years, 6-Amino-2-naphthalenesulfonic Acid has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural framework to design novel compounds with therapeutic efficacy. For instance, derivatives of this molecule have been explored as inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and LOX. The sulfonamide core is particularly recognized for its ability to interact with biological targets, making it a cornerstone in medicinal chemistry.

One notable area of research involves the use of 6-Amino-2-naphthalenesulfonic Acid in the development of anticancer agents. Studies have demonstrated that certain derivatives exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The ability to modify both the amino and sulfonic acid groups allows for fine-tuning of pharmacokinetic properties, including solubility and bioavailability. This flexibility has led to promising candidates for clinical trials, highlighting the importance of 6-Amino-2-naphthalenesulfonic Acid as a pharmacophore.

Additionally, the compound has found utility in material science applications. Its ability to form coordination complexes with metal ions has been exploited in catalysis and sensor development. For example, complexes formed with transition metals such as copper and zinc have shown catalytic activity in organic transformations. Furthermore, the water-soluble nature of 6-Amino-2-naphthalenesulfonic Acid makes it suitable for applications in dye synthesis and textile processing.

The industrial significance of 6-Amino-2-naphthalenesulfonic Acid is underscored by its role as an intermediate in the production of dyes and pigments. Its sulfonate groups contribute to colorfastness and brightness, making it a preferred component in high-performance dyes used in textiles and printing industries. The compound’s stability under various conditions further enhances its appeal for industrial applications.

Recent advancements in synthetic methodologies have improved the accessibility of 6-Amino-2-naphthalenesulfonic Acid, fostering its adoption in both academic and industrial research settings. Techniques such as asymmetric synthesis and green chemistry approaches have been employed to enhance yield and reduce environmental impact. These innovations have not only made the compound more cost-effective but also sustainable for large-scale production.

The future prospects of 6-Amino-2-naphthalenesulfonic Acid are promising, with ongoing research exploring new derivatives and applications. As computational chemistry tools advance, virtual screening methods are being utilized to identify novel analogs with enhanced biological activity. This interdisciplinary approach combines experimental synthesis with computational modeling to accelerate drug discovery efforts.

In conclusion, 6-Amino-2-naphthalenesulfonic Acid (CAS No. 93-00-5) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and industry. Its unique structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new possibilities, this compound remains a cornerstone in chemical innovation.